Cas no 1422557-95-6 (phenyl 5-nitrobenzofuran-2-carboxylate)

• Product Name: phenyl 5-nitrobenzofuran-2-carboxylate
• CAS No: 1422557-95-6
• MF: C₁₅H₉NO₅
• MW: 283.235664129257
• CID: 2110248
• Update Time: 2023-11-19

phenyl 5-nitrobenzofuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• phenyl 5-nitrobenzofuran-2-carboxylate
• CID 121004772
• 2-Benzofurancarboxylic acid, 5-nitro-, phenyl ester

• Inchi： 1S/C15H9NO5/c17-15(20-12-4-2-1-3-5-12)14-9-10-8-11(16(18)19)6-7-13(10)21-14/h1-9H
• InChI Key： XSRWDIDERDXCLO-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OC2C=CC=CC=2)=CC2C=C(C=CC1=2)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 401
• Topological Polar Surface Area: 85.3